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Introduction

Modumate is a 3D building design platform that utilizes a hierarchical modeling approach,
starting from a foundational "massing graph" and progressing to detailed "surface graphs" and
"attachments".[1][2] This structured workflow, built upon the Unreal Engine, offers significant
potential for detailed architectural analysis, including facade performance studies.[3][4] The
"surface graph” represents the surfaces of building components, providing a framework for
attaching materials and analyzing surface-related properties. This document outlines a protocol
for leveraging Modumate's surface graph tools to conduct detailed facade studies, enabling
the systematic analysis of performance metrics crucial for sustainable and efficient building
design.

Facade performance is critical to a building's energy consumption, occupant comfort, and
overall environmental impact. Key performance indicators include thermal insulation (U-value),
solar heat gain coefficient (SHGC), and visible transmittance (VT) for daylighting.[5][6] By
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applying a structured methodology within the Modumate environment, researchers can
parametrically explore design variations and their impact on these key metrics.

Experimental Protocols

This section details the methodologies for conducting a detailed facade study using
Modumate's surface graph tools. The protocol is divided into three main stages: Model
Preparation, Surface Graph Analysis, and Data Extraction.

Stage 1: Model Preparation & Massing Graph Definition

The initial step involves creating a geometrically accurate building model within Modumate,
starting with the massing graph.

Protocol:
e Project Setup: Create a new project in Modumate.
e Import or Create Geometry:

o Option A (Import): Import existing 2D plans (e.g., DWG files) to use as a reference for
modeling.

o Option B (Direct Modeling): Use Modumate's planar modeling tools to draw the building
footprint and extrude it to create the basic building form.

o Massing Graph Creation: Define the primary architectural volumes and spaces by creating a
"massing graph".[1] This graph is a connectivity diagram representing the building's
fundamental components like walls, floors, and roofs.

o Separator Assembly Assignment: Assign "Separator Assemblies” to the planes of the
massing graph. These assemblies represent the physical construction of the walls, floors,
and roofs, including their material layers.[1]

o Facade Isolation: Isolate the facade elements intended for study. This can be achieved by
creating specific layers or groups for the exterior walls and glazing.

Stage 2: Detailed Facade Analysis using Surface Graphs
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With the massing model established, the focus shifts to the detailed analysis of the facade
surfaces using surface graphs.

Protocol:

o Surface Graph Generation: Modumate automatically generates surface graphs on the
Separator Assemblies. These graphs represent the exterior and interior surfaces of the
facade components.

e Material and Finish Assignment ("Attachments"):
o Access the "Attachments" library within Modumate.[1]

o Apply different facade materials and finishes (e.g., brick, metal panels, glazing types) to
the surface graphs of the exterior walls and windows.

o Define the physical and thermal properties of these attachments, including U-value,
SHGC, and VT.

o Parametric Study Setup: To compare different facade designs, create multiple design options
or layers within the Modumate project. For each option, vary one or more of the following
parameters:

Window-to-wall ratio.

o

[¢]

Glazing type (e.g., double-pane, triple-pane, low-E coatings).

o

Shading device geometry (overhangs, fins).

[e]

Opaque wall construction and insulation levels.

e Environmental Analysis (Conceptual): While Modumate's core strength is in modeling and
documentation, its use of the Unreal Engine provides a visually realistic environment.[3][4]

o Utilize the real-time rendering capabilities to visually assess the impact of different facade
designs on interior daylighting at various times of the day and year.[4][7]
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o For quantitative analysis, the model geometry and material data can be exported for use in
specialized building performance simulation software.

Stage 3: Data Extraction and Quantification

The final stage involves extracting quantitative data from the Modumate model for analysis and
comparison.

Protocol:

e Quantity Takeoffs: Use Modumate's built-in tools to generate a bill of materials and quantity
takeoffs for the different facade options.[4] This will provide data on the surface areas of
different materials.

o Data Export: Export the geometric data of the facade designs. While direct export to energy
simulation formats may vary, exporting to standard CAD formats (e.g., DWG) allows for
interoperability with other analysis tools.[3]

o Data Compilation: Organize the extracted data into a structured format for comparison. This
includes the surface areas of glazing and opaque walls for each design iteration.

o Performance Calculation: Using the material properties defined in Stage 2 and the surface
areas from Stage 3, calculate the overall performance metrics for each facade option. For
example, the weighted average U-value of the facade can be calculated.

Data Presentation

The quantitative data gathered from the facade study should be summarized in a clear and
structured table to facilitate easy comparison between different design options.
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Visualization

Diagrams created using the DOT language for Graphviz are provided below to illustrate key

workflows and relationships.
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Caption: Workflow for detailed facade studies using Modumate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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